3-Acetoxy-5-pregnen-20-one

• IUPAC Name: [(8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• InChI: InChI=1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,17-21H,6-13H2,1-4H3/t17?,18-,19+,20-,21-,22-,23+/m0/s1
• InChI Key: CRRKVZVYZQXICQ-ODGHQHCQSA-N
• Canonical SMILES: CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(C4)OC(=O)C)C)C
• Molecular Formula: C23H34O3
• Molecular Weight: 358.5 g/mol

Description

3-Acetoxy-5-pregnen-20-one is a useful research compound. Its molecular formula is C23H34O3 and its molecular weight is 358.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Acetoxy-5-pregnen-20-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Acetoxy-5-pregnen-20-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Molecular Structure Analysis : A study by Ovsetsina et al. (1993) focused on the molecular structure of a closely related compound, 3β-acetoxy-5-pregnene-20-ol 20α-hemisuccinate. This compound is a steroid inhibitor of Na+, K+-dependent ATPase and features a branched 17β side chain. The study details its crystallographic characteristics and molecular geometry, which is typical for this class of steroids (Ovsetsina et al., 1993).

• Synthesis of Ecdysone : Smith et al. (1973) researched the conversion of Pregnenolone (3β-hydroxy-5-pregnen-20-one) into 20β-acetoxy-5α-pregna-2,7-dien-6-one, which is an intermediate in the synthesis of ecdysone. This process involves several chemical transformations, highlighting the compound's utility in synthesizing biologically significant molecules (Smith et al., 1973).

• Steroid Hormone Synthesis : A study by Wehrli et al. (1960) investigated the photochemical behavior of 3,3-ethylenedioxy-20-keto-21-acetoxy-Δ5-pregnene. This research contributes to understanding how substituents like acetoxy groups affect the chemical properties and reactions of steroid hormones (Wehrli et al., 1960).

• Biological Activity Assessment : Gerasimova et al. (1989) synthesized 16α, 17α-dihydroxy-20-oxo-5α-pregnanes to assess the possible use of 3#=acetoxy=5a=pregn-16-en=20 one, a cleavage product of tigogenin, for corticosteroid synthesis. They examined these compounds for their anti-inflammatory activity, demonstrating the compound's potential in drug development (Gerasimova et al., 1989).

• Neurochemical Effects : Guzmán et al. (2005) studied the effects of 3beta-acetoxy-5,16-pregnadien-20-one and similar steroids on indolamines and lipid peroxidation in rat brain. They found changes in prostate size, 5alpha-reductase activity, serotonin levels, and lipid peroxidation, indicating the neurochemical impact of these compounds (Guzmán et al., 2005).